![molecular formula C12H13BrIN3O2 B6208389 tert-butyl 2-{2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate CAS No. 2694722-68-2](/img/no-structure.png)
tert-butyl 2-{2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate
Overview
Description
Tert-butyl 2-{2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate, commonly referred to as BIPPA, is an important reagent used in organic synthesis and various scientific research applications. BIPPA is a powerful reagent that is used in the synthesis of various molecules, including pharmaceuticals, agrochemicals, and other compounds. BIPPA is a highly versatile reagent that can be used for a variety of laboratory experiments and research applications.
Scientific Research Applications
BIPPA is widely used in organic synthesis and various scientific research applications. BIPPA is used in the synthesis of various molecules, including pharmaceuticals, agrochemicals, and other compounds. BIPPA is also used in the synthesis of peptides, carbohydrates, and other complex molecules. BIPPA is also used in the synthesis of fluorescent dyes, which are used in a variety of biological applications. BIPPA is also used in the synthesis of DNA-binding proteins and other proteins. BIPPA is also used in the synthesis of various catalysts, which are used in various industrial applications.
Mechanism of Action
BIPPA acts as a nucleophile in the reaction, attacking the electrophilic carbon of the tert-butyl acetate. The reaction proceeds through a series of steps, including a nucleophilic attack, a proton transfer, and a deprotonation. The reaction is believed to proceed through a five-membered ring transition state.
Biochemical and Physiological Effects
BIPPA is not known to have any significant biochemical or physiological effects. BIPPA is not known to be toxic and is not known to have any adverse effects on humans or animals. BIPPA is not known to interact with any enzymes or other proteins, and is not known to have any significant effect on any biochemical or physiological processes.
Advantages and Limitations for Lab Experiments
BIPPA is a highly versatile reagent that can be used in a variety of laboratory experiments and research applications. BIPPA is relatively easy to synthesize and is typically very stable in a variety of solvents. BIPPA is also highly reactive and can be used to synthesize a variety of molecules in a relatively short period of time. However, BIPPA is not suitable for use in the synthesis of highly sensitive compounds, such as DNA-binding proteins, as it may react with other molecules in the reaction mixture.
Future Directions
BIPPA has a wide range of potential future applications. BIPPA could be used in the synthesis of new drugs and other therapeutic compounds. BIPPA could also be used in the synthesis of new agrochemicals and other compounds for agricultural applications. BIPPA could also be used in the synthesis of new catalysts, which could be used in a variety of industrial applications. BIPPA could also be used in the synthesis of new fluorescent dyes, which could be used in a variety of biological applications. Finally, BIPPA could be used in the synthesis of new proteins, which could be used in a variety of research applications.
Synthesis Methods
BIPPA is synthesized through a reaction between 2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazin-5-yl chloride and tert-butyl acetate in the presence of a base. The reaction is typically carried out in a polar solvent, such as acetonitrile or dimethylsulfoxide, at a temperature of 0-25°C. The reaction is relatively straightforward and can be completed in a few hours. The yield of BIPPA is typically high, with yields of up to 95% being reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-{2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate involves the reaction of 2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine with tert-butyl acetoacetate in the presence of a base and a catalyst.", "Starting Materials": [ "2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine", "tert-butyl acetoacetate", "base", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazine and tert-butyl acetoacetate in a suitable solvent.", "Step 2: Add a base such as sodium hydride or potassium carbonate to the reaction mixture to deprotonate the tert-butyl acetoacetate.", "Step 3: Add a catalyst such as palladium on carbon or copper iodide to the reaction mixture to facilitate the coupling reaction.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and extract the product with a suitable solvent.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2694722-68-2 |
Product Name |
tert-butyl 2-{2-bromo-7-iodo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate |
Molecular Formula |
C12H13BrIN3O2 |
Molecular Weight |
438.1 |
Purity |
95 |
Origin of Product |
United States |
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